Cas no 1240047-64-6 (ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• CAS No: 1240047-64-6
• MF: C₁₃H₁₄N₄O₅S
• MW: 338.339061260223
• CID: 5394906
• Update Time: 2025-07-18

ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AQCNAAICZGSKJO-UHFFFAOYSA-N
• ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

• Inchi： 1S/C13H14N4O5S/c1-2-22-13(19)10-7-15-16-12(10)23(20,21)17-9-5-3-8(4-6-9)11(14)18/h3-7,17H,2H2,1H3,(H2,14,18)(H,15,16)
• InChI Key： AQCNAAICZGSKJO-UHFFFAOYSA-N
• SMILES： N1C=C(C(OCC)=O)C(S(NC2=CC=C(C(N)=O)C=C2)(=O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

Professional Introduction to Ethyl 5-[(4-Carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate (CAS No. 1240047-64-6)

Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate, a compound with the CAS number 1240047-64-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a sulfamoyl moiety and a carbamoyl group, makes it a versatile scaffold for designing novel therapeutic agents.

The molecular framework of Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate is highly intriguing. The pyrazole core, a heterocyclic aromatic compound, serves as a crucial pharmacophore in many bioactive molecules. Its ability to interact with biological targets makes it an ideal candidate for further chemical modifications. The sulfamoyl group attached to the pyrazole ring enhances the compound's solubility and reactivity, facilitating its integration into various drug formulations.

In recent years, there has been a surge in research focusing on the development of novel sulfonamide derivatives due to their broad spectrum of biological activities. The sulfamoyl moiety in Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate is particularly noteworthy, as it has been shown to exhibit significant pharmacological properties. Studies have demonstrated that sulfonamide derivatives can act as potent inhibitors of various enzymes and receptors involved in metabolic disorders, inflammation, and infectious diseases.

The carbamoyl group in the compound further contributes to its pharmacological versatility. Carbamoylated compounds have been extensively studied for their role in modulating biological pathways related to neurotransmission and immune responses. The combination of these functional groups within the pyrazole core suggests that Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate could serve as a valuable intermediate in the synthesis of drugs targeting multiple diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. Molecular docking studies have been conducted on Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate to identify potential binding interactions with key biological targets. These studies have revealed promising results, indicating that the compound could interact with enzymes such as carbonic anhydrase and kinases, which are implicated in various pathological conditions.

The synthesis of Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions. The introduction of the sulfamoyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to optimize the synthesis pathway. These methods not only improve efficiency but also minimize unwanted byproducts.

In conclusion, Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate represents a significant contribution to the field of pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further development into novel therapeutic agents. Ongoing research efforts are focused on exploring its potential applications in treating various diseases, with particular emphasis on metabolic disorders and inflammatory conditions. As our understanding of molecular interactions continues to evolve, compounds like Ethyl 5-[(4-carbamoylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate are poised to play a crucial role in shaping the future of drug development.